2,2-Diphenyl-1-picrylhydrazyl
2,2-Diphenyl-1-picrylhydrazyl
DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed.
Brand Name:
Vulcanchem
CAS No.:
1898-66-4
VCID:
VC0032988
InChI:
InChI=1S/C18H12N5O6/c24-21(25)15-11-16(22(26)27)18(17(12-15)23(28)29)19-20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
SMILES:
C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C18H12N5O6
Molecular Weight:
394.3 g/mol
2,2-Diphenyl-1-picrylhydrazyl
CAS No.: 1898-66-4
Reference Standards
VCID: VC0032988
Molecular Formula: C18H12N5O6
Molecular Weight: 394.3 g/mol
| CAS No. | 1898-66-4 |
|---|---|
| Product Name | 2,2-Diphenyl-1-picrylhydrazyl |
| Molecular Formula | C18H12N5O6 |
| Molecular Weight | 394.3 g/mol |
| Standard InChI | InChI=1S/C18H12N5O6/c24-21(25)15-11-16(22(26)27)18(17(12-15)23(28)29)19-20(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H |
| Standard InChIKey | HHEAADYXPMHMCT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C=C1)N(C2=CC=CC=C2)[N]C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Appearance | Assay:≥95%A crystalline solid |
| Description | DPPH, known formally as 2,2-diphenyl-1-picrylhydrazyl, is a cell-permeable, stable free radical that is commonly used to evaluate the ability of compounds to act as free radical scavengers or hydrogen donors and to measure the antioxidant activity of tissue extracts. The reaction of DPPH with an antioxidant or reducing compound produces the corresponding hydrazine DPPH2, which can be followed by color change from purple (absorbance at 515-528 nm) to yellow. The details and limitations of analysis have been recently reviewed. |
| Synonyms | 2,2-Diphenylpicrylhydrazyl; DPPH; DPPH Radical; Diphenylpicrylhydrazyl; N,N-Diphenyl-N’-picrylhydrazyl; 1,1-Diphenyl-2-picrylhydrazyl; 1,1-Diphenyl-2-picrylhydrazyl Radical; 2,2-Diphenyl-1-(2,4,6-trinitrophenyl)hydrazinyl (DPPH radical); 2,2-Diphenyl |
| PubChem Compound | 2735032 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume